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Compound of Interest

Compound Name: (R)-4-Methoxydalbergione

Cat. No.: B1202767

(R)-4-Methoxydalbergione, a naturally occurring neoflavonoid, has garnered significant
scientific attention for its diverse pharmacological activities. Isolated from various plant species,
notably from the genus Dalbergia, this compound has demonstrated promising anti-
inflammatory, anticancer, and neuroprotective properties. This technical guide provides an in-
depth overview of the current literature on (R)-4-Methoxydalbergione, focusing on its
mechanisms of action, quantitative biological data, and the experimental protocols used for its
evaluation.

Quantitative Biological Data

The biological activity of (R)-4-Methoxydalbergione has been quantified in numerous studies,
providing valuable insights into its potency and therapeutic window. The following tables
summarize the key quantitative data available in the literature.

Table 1: Anti-inflammatory and Cytoprotective Activities
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Table 2: Anticancer Activities
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Key Mechanisms of Action

(R)-4-Methoxydalbergione exerts its biological effects through the modulation of several key

signaling pathways, primarily the Nuclear factor-kappa B (NF-kB) and the Nuclear factor

erythroid 2-related factor 2 (Nrf2) pathways.

Anti-inflammatory Mechanism via NF-kB Inhibition

Inflammation is a critical process in many diseases, and the NF-kB signaling pathway is a

central regulator of the inflammatory response.[4][5] (R)-4-Methoxydalbergione has been

shown to suppress inflammation by inhibiting the NF-kB pathway.[1] In response to stimuli like

lipopolysaccharide (LPS), (R)-4-Methoxydalbergione prevents the activation of NF-kB, which
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in turn downregulates the expression of pro-inflammatory enzymes and cytokines such as
inducible nitric oxide synthase (iINOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha
(TNF-a), and interleukin-1( (IL-10).[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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